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Compound of Interest

Compound Name: Mycrol

Cat. No.: B1677581

Application Notes and Protocols for Mycrol

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of Mycrol, a
small molecule inhibitor of the c-Myc/Max protein-protein interaction, for research purposes.

Data Presentation
Parameter Value Source
Molecular Formula C19H15Ns02 MedChemExpress
Molecular Weight 357.36 g/mol MedChemExpress
ICso0 (c-Myc/Max-DNA binding) 30 uM [1112]
Recommended Solvent DMSO MedChemExpress
Typical Working Concentration 10-20 uM [1][2]
Storage of Stock Solution -20°C or -80°C General Lab Practice

Experimental Protocols
Protocol for Preparing Mycrol Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Mycrol in DMSO.
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Materials:

Mycrol powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Balance

Procedure:

e Calculate the required mass of Mycrol: To prepare a 10 mM stock solution, use the
following formula:

o Mass (g) = Molar Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol )
o For1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:
o Mass (g) = 0.01 mol/L * 0.001 L * 357.36 g/mol = 0.0035736 g = 3.57 mg

o Weigh Mycrol: Carefully weigh out the calculated amount of Mycrol powder using an
analytical balance in a clean, sterile weigh boat or directly into a sterile microcentrifuge tube.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the Mycrol powder. For the
example above, add 1 mL of DMSO to 3.57 mg of Mycrol.

o Ensure complete dissolution: Vortex the solution thoroughly until all the Mycrol powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

 Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes or cryovials.
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o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
Protect from light.

Mandatory Visualizations
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Caption: Mycrol inhibits the dimerization of c-Myc and Max, preventing DNA binding and gene
transcription.
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Mycrol Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of a Mycrol stock solution for research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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